Cas no 72089-31-7 (Coenzyme A,S-(hexadecanoate-1-14C) (9CI))

• Product Name: Coenzyme A,S-(hexadecanoate-1-14C) (9CI)
• CAS No: 72089-31-7
• MF: C₃₇H₆₆N₇O₁₇P₃S
• MW: 1007.93547296524
• CID: 548923
• Update Time: 2024-03-05

Coenzyme A,S-(hexadecanoate-1-14C) (9CI) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-(hexadecanoate-1-14C) (9CI)
• PALMITOYL COENZYME A, [PALMITOYL-1-14C]
• [1-14C]PALMITOYL-COENZYME A
• PALMITOYL-(CARBONYL-14C)-COENZYME A

• Inchi： 1S/C37H66N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44/h24-26,30-32,36,47-48H,4-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52)/t26-,30-,31-,32+,36-/m1/s1/i28+2
• InChI Key： MNBKLUUYKPBKDU-OCAQMINXSA-N
• SMILES： N1(C=NC2C(N)=NC=NC1=2)[C@H]1[C@H](O)[C@H](OP(=O)(O)O)[C@@H](COP(=O)(O)OP(=O)(O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCS[14C](=O)CCCCCCCCCCCCCCC)O1

Computed Properties

• Exact Mass: 1007.35000

Experimental Properties

• PSA: 418.36000
• LogP: 5.50900

Coenzyme A,S-(hexadecanoate-1-14C) (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• Hazardous Material Identification：
• Storage Condition：−20°C